Cas no 1203410-76-7 (1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203410-76-7
• MF: C₂₀H₂₂ClN₃O₃
• MW: 387.859983921051
• CID: 6430715
• PubChem ID: 30372374
• Update Time: 2025-10-29

1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• Urea, N-[(4-chlorophenyl)methyl]-N'-[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]-
• F5532-0074
• 1-[(4-chlorophenyl)methyl]-3-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]urea
• SR-01000923091-1
• 1-[(4-chlorophenyl)methyl]-3-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• 1203410-76-7
• AKOS024512752
• 1-(4-chlorobenzyl)-3-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• SR-01000923091

• Inchi： 1S/C20H22ClN3O3/c1-27-13-19(25)24-10-2-3-15-6-9-17(11-18(15)24)23-20(26)22-12-14-4-7-16(21)8-5-14/h4-9,11H,2-3,10,12-13H2,1H3,(H2,22,23,26)
• InChI Key： JEMMWAHIZTYJRK-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NC1=CC2=C(C=C1)CCCN2C(COC)=O)=O

Computed Properties

• Exact Mass: 387.1349693g/mol
• Monoisotopic Mass: 387.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

1-(4-Chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea: A Comprehensive Overview

The compound with CAS No. 1203410-76-7, commonly referred to as 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is notable for its complex structure, which combines a tetrahydroquinoline ring system with a urea moiety and a 4-chlorophenyl group. The presence of these functional groups makes it a versatile compound with potential uses in drug design and development.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to modulate various biological targets. The tetrahydroquinolin core of this compound is particularly interesting as it has been shown to exhibit bioactivity against a range of enzymes and receptors. For instance, research published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that tetrahydroquinoline derivatives can act as inhibitors of kinase enzymes, which are critical targets in cancer therapy.

The urea moiety in this compound further enhances its potential as a bioactive agent. Urea-containing compounds are known for their ability to form hydrogen bonds, which is a key interaction in drug-receptor binding. This property makes them valuable in the design of drugs targeting protein-protein interactions (PPIs), an area of increasing interest in pharmacology. Recent advancements in PPI inhibition have shown that urea-based compounds can disrupt harmful protein interactions associated with diseases such as Alzheimer's and cancer.

The 4-chlorophenyl group attached to the molecule introduces additional electronic and steric effects that can influence the compound's pharmacokinetic properties. Chlorine substitution on aromatic rings is often used to modulate lipophilicity and improve drug absorption. Studies have shown that such substitutions can significantly affect the bioavailability of drugs, making them more effective in treating systemic diseases.

Furthermore, the 2-methoxyacetyl group present in this compound adds another layer of complexity to its structure. Methoxy groups are known for their ability to enhance solubility and stability of organic molecules. In this case, the methoxyacetyl group may play a role in protecting the molecule during metabolic processes or enhancing its activity at specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of compounds like this one with greater accuracy. Using tools such as molecular docking and machine learning algorithms, scientists can now identify promising drug candidates more efficiently. For example, a study published in *Nature Communications* utilized these techniques to predict that tetrahydroquinoline ureas could inhibit certain G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

In terms of synthesis, the preparation of 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the tetrahydroquinoline ring typically requires either ring-closing metathesis or palladium-catalyzed coupling reactions. The introduction of the urea moiety often involves nucleophilic substitution or amide coupling reactions under specific conditions to ensure selectivity and yield.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the molecular structure and purity of the synthesized product. Additionally, X-ray crystallography can provide insights into the three-dimensional arrangement of atoms within the molecule, which is crucial for understanding its conformational flexibility and binding interactions.

From an applications perspective, this compound holds promise in several therapeutic areas due to its unique structural features. Its ability to modulate enzyme activity and disrupt protein interactions makes it a candidate for anti-cancer drug development. Moreover, its potential as an inhibitor of GPCRs opens up possibilities in treating conditions such as hypertension and neurodegenerative diseases.

In conclusion, 1-(4-chlorophenyl)methyl-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea represents an exciting advancement in medicinal chemistry. With its complex structure and diverse functional groups, it offers numerous opportunities for further research and development into novel therapeutic agents.